Cas no 64480-96-2 (CID 71371759)

• Product Name: CID 71371759
• CAS No: 64480-96-2
• MF: C₃₆H₂₄S₃
• MW: 552.770765304565
• CID: 2792137
• PubChem ID: 71371759
• Update Time: 2025-04-21

CID 71371759 Chemical and Physical Properties

Names and Identifiers

• DTXSID80794672
• 64480-96-2
• CID 71371759

• Inchi： 1S/C36H24S3/c1-4-13-25(14-5-1)31-32(26-15-6-2-7-16-26)35(29-20-11-23-38-29)36(30-21-12-24-39-30)33(27-17-8-3-9-18-27)34(31)28-19-10-22-37-28/h1-24H
• InChI Key： XOASFCKGZAZBPU-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=C(C2C=CC=CC=2)C(C2=CC=CS2)=C(C2=CC=CS2)C(C2C=CC=CC=2)=C1C1C=CC=CC=1

Computed Properties

• Exact Mass: 552.10401429Da
• Monoisotopic Mass: 552.10401429Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 39
• Rotatable Bond Count: 6
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 10.8
• Topological Polar Surface Area: 84.7Ų